(1R,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol

• Key on ui mechanism of action: In conditions like chronic renal failure, renal bone disease, hypoparathyroidism, and vitamin D dependent rickets, the kidneys' capacity for 1α-hydroxylation is impaired, leading to reduced production of endogenous 1,25-dihydroxyvitamin D and aberrated mineral metabolism. As an active and potent analog of vitamin D, alfacalcidol works to restore the functions and activities of endogenous 1,25-dihydroxyvitamin D.
• CAS No.: 65445-14-9
• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol
• IUPAC Name: (1R,3S,5E)-5-[2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• InChI: InChI=1S/C27H44O2/c1-18(2)8-6-9-19(3)24-13-14-25-21(10-7-15-27(24,25)5)11-12-22-16-23(28)17-26(29)20(22)4/h11-12,18-19,23-26,28-29H,4,6-10,13-17H2,1-3,5H3/b21-11?,22-12+/t19-,23-,24-,25+,26+,27-/m1/s1
• InChI Key: OFHCOWSQAMBJIW-VCUOUHKNSA-N
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CCCC2=C/C=C/3\C[C@H](C[C@@H](C3=C)O)O)C
• Appearance: Off-White to Pale Yellow Solid
• melting_point: 136 °C
• Other CAS No.: 41294-56-8
• physical_description: Solid
• Pictograms: Acute Toxic
• solubility: <1 mg/mL
• Synonyms: 1 alpha-hydroxycholecalciferol; 1 alpha-hydroxyvitamin D3; 1-alpha-oxycholecalciferol; 1-hydroxycholecalciferol; 1-hydroxycholecalciferol, (1alpha,3alpha-(5Z,7E))-isomer; 1-hydroxycholecalciferol, (1beta)-(5Z)-isomer; 1-hydroxycholecalciferol, (1beta,3beta-(5E,7E))-isomer; 1-hydroxycholecalciferol, aluminum salt; 1alpha-OHD3; alfacalcidol; AlfaD; alphacalcidol; Bondiol; Eenalfadrie; EinsAlpha; Etalpha; Oksidevit; One-Alpha; Un-Alfa

Description

Alfacalcidol: , also known as 1-alpha-hydroxycholecalciferol, is a synthetic analogue of vitamin D. It is primarily used in the management of hypocalcemia, secondary hyperparathyroidism, and osteodystrophy in patients with chronic renal failure. Additionally, it is used to treat certain types of rickets and osteomalacia .

Preparation Methods

Synthetic Routes and Reaction Conditions: Alfacalcidol is synthesized from vitamin D3 through a series of chemical reactions. The process involves the removal of trans-isomer impurities using the Diels-Alder reaction, followed by refining and purifying the compound using preparative high-pressure liquid chromatography. This method ensures a high yield and purity of alfacalcidol .

Industrial Production Methods: In industrial settings, alfacalcidol is produced by mixing it with various excipients such as fillers, disintegrants, surfactants, diluents, lubricants, and flavoring agents. The mixture is then pulverized, sieved, granulated, and encapsulated to produce alfacalcidol capsules .

Chemical Reactions Analysis

Types of Reactions: Alfacalcidol undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: Alfacalcidol can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions often involve halogenating agents like thionyl chloride or phosphorus tribromide.

Major Products: The major products formed from these reactions include various hydroxylated and halogenated derivatives of alfacalcidol .

Scientific Research Applications

Alfacalcidol has a wide range of scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other vitamin D analogues.

Biology: Alfacalcidol is studied for its role in calcium homeostasis and bone metabolism.

Medicine: It is used in the treatment of conditions like hypocalcemia, secondary hyperparathyroidism, and osteodystrophy. .

Industry: Alfacalcidol is used as a feed additive in poultry to prevent tibial dyschondroplasia and increase phytate bioavailability.

Mechanism of Action

Alfacalcidol is converted in the liver to 1,25-dihydroxyvitamin D3, the active form of vitamin D. This active form binds to vitamin D receptors in various tissues, regulating the expression of genes involved in calcium and phosphate homeostasis. This mechanism helps in maintaining proper calcium levels in the blood and promoting bone health .

Comparison with Similar Compounds

Calcitriol: The active form of vitamin D3, which has a more direct effect on calcium metabolism but a shorter half-life compared to alfacalcidol.

Doxercalciferol: Another vitamin D analogue used in the treatment of secondary hyperparathyroidism.

Uniqueness of Alfacalcidol: Alfacalcidol is unique due to its longer half-life and lower kidney load compared to calcitriol. It is also more effective in patients with impaired renal function, as it does not require the second hydroxylation step in the kidneys .